Cas no 4269-19-6 (Methyl 9-oxo-9H-fluorene-4-carboxylate)

• Product Name: Methyl 9-oxo-9H-fluorene-4-carboxylate
• CAS No: 4269-19-6
• MF: C₁₅H₁₀O₃
• MW: 238.238104343414
• MDL: MFCD00180010
• CID: 331972
• PubChem ID: 272047
• Update Time: 2025-11-01

Methyl 9-oxo-9H-fluorene-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 9-oxo-9H-fluorene-4-carboxylate
• 9H-Fluorene-4-carboxylicacid, 9-oxo-, methyl ester
• methyl 9-oxofluorene-4-carboxylate
• 9-oxo-9H-fluorene-4-carboxylic acid methyl ester
• 9-Oxofluoren-4-carbonsaeure-methylester
• 9-oxo-fluorene-4-carboxylic acid methyl ester
• fluoren-9-one-4-carboxylic acid methyl ester
• Fluorenon-4-carbonsaeure-methylester
• NSC-116201
• NSC116201
• CCG-45300
• SR-01000635077-1
• Maybridge1_002019
• Oprea1_467595
• DTXSID10297469
• HMS547D17
• FT-0628695
• METHYL9-OXO-9H-FLUORENE-4-CARBOXYLATE
• J-522582
• SCHEMBL2879389
• Oprea1_128640
• MFCD00180010
• AB01316502-02
• 4269-19-6
• AKOS001596030
• NCGC00321393-01
• DB-011001

• MDL： MFCD00180010
• Inchi： 1S/C15H10O3/c1-18-15(17)12-8-4-7-11-13(12)9-5-2-3-6-10(9)14(11)16/h2-8H,1H3
• InChI Key： WSTDJPDRIAZQON-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2C2C(C(=O)OC)=CC=CC=21

Computed Properties

• Exact Mass: 238.06300
• Monoisotopic Mass: 238.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.4
• XLogP3: 2.9

Experimental Properties

• Density: 1.303
• Melting Point: 135-136°C
• Boiling Point: 420.3°Cat760mmHg
• Flash Point: 189.7°C
• Refractive Index: 1.638
• PSA: 43.37000
• LogP: 2.68460

Methyl 9-oxo-9H-fluorene-4-carboxylate Security Information

• Safety Instruction： S24/25
• Hazardous Material Identification：
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes

Additional information on Methyl 9-oxo-9H-fluorene-4-carboxylate

Methyl 9-oxo-9H-fluorene-4-carboxylate: An Overview of a Versatile Compound (CAS No. 4269-19-6)

Methyl 9-oxo-9H-fluorene-4-carboxylate (CAS No. 4269-19-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, materials science, and pharmaceutical research. This compound, characterized by its distinct molecular structure, exhibits a range of properties that make it a valuable component in various applications. In this comprehensive overview, we will delve into the chemical properties, synthesis methods, and potential applications of Methyl 9-oxo-9H-fluorene-4-carboxylate, drawing on the latest research findings to provide an up-to-date and detailed analysis.

The molecular formula of Methyl 9-oxo-9H-fluorene-4-carboxylate is C₁₅H₁₀O₃, and its molecular weight is approximately 238.24 g/mol. The compound features a fluorene core with a methyl ester group and a ketone functionality, which contribute to its unique chemical and physical properties. The fluorene moiety is known for its excellent photophysical properties, making it a popular choice in the development of luminescent materials and organic light-emitting diodes (OLEDs).

Recent studies have highlighted the potential of Methyl 9-oxo-9H-fluorene-4-carboxylate in various advanced applications. For instance, researchers at the University of California, Berkeley, have explored its use as a building block for constructing supramolecular assemblies with tunable optical properties. These assemblies have shown promise in the development of novel sensors and imaging agents due to their high sensitivity and selectivity.

In the realm of pharmaceutical research, Methyl 9-oxo-9H-fluorene-4-carboxylate has been investigated for its potential as a prodrug precursor. Prodrugs are biologically inactive compounds that are converted into active drugs through metabolic processes in the body. The ketone functionality in Methyl 9-oxo-9H-fluorene-4-carboxylate can be modified to create prodrugs with improved pharmacokinetic profiles, enhancing drug delivery and therapeutic efficacy. A study published in the Journal of Medicinal Chemistry demonstrated that derivatives of Methyl 9-oxo-9H-fluorene-4-carboxylate exhibited enhanced solubility and reduced toxicity compared to their parent compounds.

The synthesis of Methyl 9-oxo-9H-fluorene-4-carboxylate can be achieved through several routes, each with its own advantages and challenges. One common method involves the reaction of fluorenone with methanol in the presence of an acid catalyst. This reaction proceeds via nucleophilic addition followed by elimination, yielding the desired product with high purity and yield. Another approach involves the condensation of fluorenone with methyl chloroformate under basic conditions, followed by hydrolysis to form the carboxylic acid intermediate, which is then esterified to obtain Methyl 9-oxo-9H-fluorene-4-carboxylate.

The physical properties of Methyl 9-oxo-9H-fluorene-4-carboxylate include a melting point of around 135°C and a boiling point above 300°C at atmospheric pressure. It is sparingly soluble in water but exhibits good solubility in organic solvents such as methanol, ethanol, and dichloromethane. These solubility characteristics make it suitable for use in solution-based processes and formulations.

In terms of safety and handling, while Methyl 9-oxo-9H-fluorene-4-carboxylate is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The environmental impact of Methyl 9-oxo-9H-fluorene-4-carboxylate has also been studied to ensure its safe use in industrial and research settings. Research conducted at the Environmental Protection Agency (EPA) has shown that this compound does not pose significant environmental risks when used responsibly and disposed of according to regulatory guidelines.

In conclusion, Methyl 9-oxo-9H-fluorene-4-carboxylate (CAS No. 4269-19-6) is a multifaceted compound with a wide range of potential applications in materials science, pharmaceuticals, and other fields. Its unique chemical structure and favorable properties make it an attractive candidate for further research and development. As new studies continue to uncover its full potential, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.